8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate
8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate
Brand Name:
Vulcanchem
CAS No.:
139781-09-2
VCID:
VC21199093
InChI:
InChI=1S/C23H18N4.H2O/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18;/h1-14H,15-16H2;1H2
SMILES:
C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O
Molecular Formula:
C23H20N4O
Molecular Weight:
368.4 g/mol
8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate
CAS No.: 139781-09-2
Cat. No.: VC21199093
Molecular Formula: C23H20N4O
Molecular Weight: 368.4 g/mol
* For research use only. Not for human or veterinary use.
![8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate - 139781-09-2](/images/no_structure.jpg)
Specification
| CAS No. | 139781-09-2 |
|---|---|
| Molecular Formula | C23H20N4O |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | 8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate |
| Standard InChI | InChI=1S/C23H18N4.H2O/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18;/h1-14H,15-16H2;1H2 |
| Standard InChI Key | NFNHFSQIMHVLMF-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O |
| Canonical SMILES | C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O |
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